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Compound of Interest

Compound Name: Dihydro-2H-pyran-3(4H)-one

Cat. No.: B1293863 Get Quote

Dihydro-2H-pyran-3(4H)-one: Technical Support
Center
This technical support guide provides essential information for the safe handling and storage of

Dihydro-2H-pyran-3(4H)-one, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the appropriate storage temperature for Dihydro-2H-pyran-3(4H)-one?

A1: Dihydro-2H-pyran-3(4H)-one should be stored in a cool, dry place.[1] For short-term

storage (1-2 weeks), a temperature of -4°C is recommended. For longer periods (1-2 years), it

should be stored at -20°C in an inert atmosphere.[2][3] Some suppliers also recommend

storage at 4°C.[4] Always refer to the supplier-specific storage instructions.

Q2: What are the essential personal protective equipment (PPE) requirements when handling

this compound?

A2: When handling Dihydro-2H-pyran-3(4H)-one, it is crucial to use appropriate personal

protective equipment. This includes wearing laboratory clothing, chemical-resistant gloves, and

safety goggles or a face shield.[5] All handling should be conducted in a chemical fume hood to

ensure adequate ventilation.
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Q3: What materials are incompatible with Dihydro-2H-pyran-3(4H)-one?

A3: Dihydro-2H-pyran-3(4H)-one should be kept away from strong bases, nucleophiles, and

oxidizing agents.[1] Contact with these substances can trigger unwanted polymerization or

degradation reactions.[1] It is also important to avoid heat, flames, and sparks in the storage

and handling areas.

Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes while removing contaminated clothing.[5]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, ensuring

to separate the eyelids.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[5]

Ingestion: Wash out the mouth with plenty of water for at least 15 minutes. Do not induce

vomiting.[5] In all cases of exposure, seek medical attention, especially if symptoms persist.

[5]
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Issue Potential Cause Recommended Action

Material has changed color

(yellowing)

Degradation or polymerization

due to improper storage

(exposure to light, heat, or

incompatible materials).

Do not use the material.

Dispose of it according to local,

state, and federal regulations.

Review storage conditions to

ensure they meet the

recommended guidelines.

Presence of a strong, unusual

odor

Possible decomposition of the

compound.

Handle the material only in a

chemical fume hood with

appropriate PPE. Assess the

material's integrity. If

decomposition is suspected,

dispose of it safely.

Material appears viscous or

has solidified unexpectedly
Potential polymerization.

Avoid heating the material.

Handle with caution. Consult

the Safety Data Sheet (SDS)

for disposal information.

Quantitative Data Summary
Parameter Value Source

Short-Term Storage

Temperature
-4°C (1-2 weeks) [2]

Long-Term Storage

Temperature
-20°C (1-2 years) [2][3]

Alternative Storage

Temperature
4°C [4]

Boiling Point 176.0 ± 33.0 °C at 760 mmHg

Flash Point 70.4 ± 18.9 °C

Density 1.1 ± 0.1 g/cm³
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Experimental Workflow: Safe Handling and Storage
Protocol

Preparation

Handling

Storage Waste Disposal

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Chemical Fume Hood is Operational

Work Inside Chemical Fume Hood

Proceed to Handling

Avoid Inhalation, Ingestion, and Skin/Eye Contact Keep Away from Incompatible Materials
(Strong Bases, Oxidizing Agents) Store in a Tightly Sealed Container

After Use

Collect Waste in a Labeled, Sealed Container

Generate Waste

Store in a Cool, Dry, and Well-Ventilated Area

Follow Recommended Storage Temperature
(-20°C Long-Term, -4°C Short-Term)

Dispose of According to Institutional and Governmental Regulations
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Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Dihydro-2H-pyran-3(4H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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